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Compound of Interest

Compound Name: Methylammonium iodide

Cat. No.: B083521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methylammonium
iodide (MAI) in various organic solvents, a critical parameter for its application in perovskite

solar cells, organic synthesis, and other advanced materials. This document collates available

quantitative and qualitative solubility data, presents a detailed experimental protocol for

solubility determination, and illustrates the experimental workflow.

Executive Summary
Methylammonium iodide is a key precursor in the fabrication of perovskite-based

optoelectronic devices. Its solubility in organic solvents is a fundamental property that dictates

solution processability, film morphology, and ultimately, device performance. This guide aims to

be a valuable resource by summarizing existing solubility data and providing a practical

methodology for its experimental determination.

Solubility Data of Methylammonium Iodide
The solubility of methylammonium iodide is significantly influenced by the polarity of the

solvent, with a higher affinity for polar aprotic solvents. The available quantitative and

qualitative data are summarized in Table 1. It is important to note that the purity of

methylammonium iodide can affect its solubility, with higher purity material sometimes

exhibiting reduced solubility in certain solvents due to the absence of residual hydroiodic acid.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Notes

Dimethylformami

de (DMF)
C₃H₇NO High Not Specified

Commonly used

for perovskite

precursor

solutions.[1][2][3]

[4][5][6][7][8]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS High Not Specified

Often used in

combination with

DMF for

perovskite

synthesis.[1][2]

[3][4][5][6][7]

γ-Butyrolactone

(GBL)
C₄H₆O₂ - Not Specified

A common

solvent for

perovskite

precursors.[5]

N-Methyl-2-

pyrrolidone

(NMP)

C₅H₉NO - Not Specified

Mentioned as a

common solvent

for perovskites.

[5]

Ethanol C₂H₅OH Soluble Not Specified [9]

Methanol CH₃OH Slightly Soluble Not Specified [1]

Water H₂O Soluble Not Specified [1][6]

Diethyl Ether (C₂H₅)₂O Soluble Not Specified [9]

Chlorobenzene C₆H₅Cl Insoluble Not Specified

Used as an anti-

solvent in

perovskite film

fabrication.[10]

[11][12]

Isopropyl Alcohol

(IPA)

C₃H₈O Limited Not Specified A user reported

difficulty
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dissolving 75

mg/mL.[12]

Experimental Protocol: Determination of Solubility
The following is a generalized and robust methodology for the experimental determination of

the solubility of methylammonium iodide in an organic solvent. This protocol is based on the

isothermal shake-flask method, a widely accepted technique for solubility measurement.

Materials and Equipment
Methylammonium iodide (MAI), dried under vacuum

Organic solvent of interest, anhydrous grade

Analytical balance (± 0.1 mg)

Thermostatically controlled shaker or water bath

Screw-capped vials

Syringe filters (e.g., 0.2 µm PTFE)

Volumetric flasks and pipettes

Glass evaporating dishes or vials for gravimetric analysis

Oven or vacuum oven

Desiccator

Procedure
Preparation of Saturated Solution:

1. Add an excess amount of dried methylammonium iodide to a screw-capped vial. The

presence of undissolved solid at the end of the equilibration period is essential.
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2. Pipette a known volume of the organic solvent into the vial.

3. Securely cap the vial to prevent solvent evaporation.

4. Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

5. Agitate the vial for a sufficient period to ensure equilibrium is reached. This can range from

24 to 72 hours. A preliminary kinetics study is recommended to determine the optimal

equilibration time.

Sample Withdrawal and Filtration:

1. Once equilibrium is achieved, allow the vial to rest in the thermostatic bath for at least 30

minutes to allow the excess solid to settle.

2. Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed (to the equilibration temperature) pipette or syringe.

3. Immediately filter the solution using a syringe filter into a pre-weighed volumetric flask or

collection vial. This step is critical to remove any undissolved microcrystals.

Quantification of Solute (Gravimetric Method):

1. Accurately weigh a clean, dry evaporating dish.

2. Transfer a precise volume of the filtered saturated solution to the evaporating dish.

3. Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent

without decomposing the methylammonium iodide. The oven temperature should be

well below the decomposition temperature of MAI but high enough for efficient solvent

removal. A vacuum oven at a lower temperature is preferable to minimize the risk of

thermal decomposition.

4. Periodically remove the dish from the oven, cool it in a desiccator, and weigh it. Repeat

this process until a constant weight is achieved, indicating all the solvent has been

removed.
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5. The final constant weight represents the mass of the dissolved methylammonium iodide.

Calculation of Solubility:

The solubility can be expressed in various units, such as g/100 mL, g/L, or mol/L.

Solubility (g/L) = (Mass of dissolved MAI in g / Volume of solvent in L)

Solubility (mol/L) = (Mass of dissolved MAI in g / Molar mass of MAI) / Volume of solvent in

L

Mandatory Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of solubility

using the isothermal shake-flask method.
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Caption: Workflow for solubility determination.

Factors Influencing Methylammonium Iodide Solubility
This diagram outlines the key factors that can influence the solubility of methylammonium
iodide in organic solvents.
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Caption: Factors influencing MAI solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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